asiminecin
asiminecin
Motrilin, also known as annonin iii or squamocin C, belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Motrilin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Motrilin has been primarily detected in urine. Within the cell, motrilin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, motrilin can be found in fruits and sugar apple. This makes motrilin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
156256-35-8
VCID:
VC0234180
InChI:
InChI=1S/C37H66O7/c1-3-4-13-19-30(38)20-16-17-22-32(40)34-24-26-36(44-34)35-25-23-33(43-35)31(39)21-15-12-10-8-6-5-7-9-11-14-18-29-27-28(2)42-37(29)41/h27-28,30-36,38-40H,3-26H2,1-2H3
SMILES:
CCCCCC(CCCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCCCC3=CC(OC3=O)C)O)O)O
Molecular Formula:
C14H19NO
Molecular Weight:
622.9 g/mol
asiminecin
CAS No.: 156256-35-8
Main Products
VCID: VC0234180
Molecular Formula: C14H19NO
Molecular Weight: 622.9 g/mol
| CAS No. | 156256-35-8 |
|---|---|
| Product Name | asiminecin |
| Molecular Formula | C14H19NO |
| Molecular Weight | 622.9 g/mol |
| IUPAC Name | 4-[13-[5-[5-(1,6-dihydroxyundecyl)oxolan-2-yl]oxolan-2-yl]-13-hydroxytridecyl]-2-methyl-2H-furan-5-one |
| Standard InChI | InChI=1S/C37H66O7/c1-3-4-13-19-30(38)20-16-17-22-32(40)34-24-26-36(44-34)35-25-23-33(43-35)31(39)21-15-12-10-8-6-5-7-9-11-14-18-29-27-28(2)42-37(29)41/h27-28,30-36,38-40H,3-26H2,1-2H3 |
| Standard InChIKey | XZNOZEYKFBKGEY-UHFFFAOYSA-N |
| SMILES | CCCCCC(CCCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCCCC3=CC(OC3=O)C)O)O)O |
| Canonical SMILES | CCCCCC(CCCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCCCC3=CC(OC3=O)C)O)O)O |
| Melting Point | 50-51°C |
| Physical Description | Solid |
| Description | Motrilin, also known as annonin iii or squamocin C, belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Motrilin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Motrilin has been primarily detected in urine. Within the cell, motrilin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, motrilin can be found in fruits and sugar apple. This makes motrilin a potential biomarker for the consumption of these food products. |
| Synonyms | asiminecin |
| PubChem Compound | 10722577 |
| Last Modified | Nov 11 2021 |
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